10,11,21,22,23,24,25,26-Octachloro-3,3,7,7,14,14,18,18-octakis-phenyl-3,7,14,18-tetraphosphoniatricyclo[18.2.2.29,12]hexacosa-1(22),9(26),10,12(25),20,23-hexaene
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound is a highly substituted tricyclic structure characterized by:
- Octachloro substitution at positions 10,11,21,22,23,24,25,26, contributing to its electron-deficient aromatic core.
- Octakis-phenyl groups bonded to phosphorus atoms at positions 3,7,14,18, enhancing steric bulk and influencing solubility.
- Tetraphosphonate moieties, which impart unique electronic and coordination properties, making it relevant in materials science and catalysis .
Synthetic routes likely involve multi-step halogenation and phosphonation reactions, as seen in analogous pentacyclo compounds (e.g., details chlorination and esterification steps for structurally complex molecules). Its crystallographic data, if available, would typically be refined using programs like SHELXL, a standard in small-molecule crystallography .
Properties
CAS No. |
61739-55-7 |
|---|---|
Molecular Formula |
C70H60Cl8P4+4 |
Molecular Weight |
1308.7 g/mol |
IUPAC Name |
10,11,21,22,23,24,25,26-octachloro-3,3,7,7,14,14,18,18-octakis-phenyl-3,7,14,18-tetraphosphoniatricyclo[18.2.2.29,12]hexacosa-1(22),9(26),10,12(25),20,23-hexaene |
InChI |
InChI=1S/C70H60Cl8P4/c71-63-59-47-79(51-27-9-1-10-28-51,52-29-11-2-12-30-52)43-25-44-80(53-31-13-3-14-32-53,54-33-15-4-16-34-54)48-61-67(75)69(77)62(70(78)68(61)76)50-82(57-39-21-7-22-40-57,58-41-23-8-24-42-58)46-26-45-81(55-35-17-5-18-36-55,56-37-19-6-20-38-56)49-60(65(63)73)66(74)64(59)72/h1-24,27-42H,25-26,43-50H2/q+4 |
InChI Key |
NRPCUBVXKCHONR-UHFFFAOYSA-N |
Canonical SMILES |
C1C[P+](CC2=C(C(=C(C[P+](CCC[P+](CC3=C(C(=C(C[P+](C1)(C4=CC=CC=C4)C5=CC=CC=C5)C(=C3Cl)Cl)Cl)Cl)(C6=CC=CC=C6)C7=CC=CC=C7)(C8=CC=CC=C8)C9=CC=CC=C9)C(=C2Cl)Cl)Cl)Cl)(C1=CC=CC=C1)C1=CC=CC=C1 |
Origin of Product |
United States |
Biological Activity
The compound known as 10,11,21,22,23,24,25,26-Octachloro-3,3,7,7,14,14,18,18-octakis-phenyl-3,7,14,18-tetraphosphoniatricyclo[18.2.2.29,12]hexacosa-1(22),9(26),10,12(25),20,23-hexaene (CAS Number: 9074-77-5) is a highly complex organophosphorus compound with significant potential for various biological applications. This article aims to explore its biological activity based on available research findings.
Chemical Structure and Properties
The molecular formula of the compound is , with a molecular weight of approximately 1308.74 g/mol. The structure features multiple chlorine substituents and a unique arrangement of phosphorus atoms that contribute to its biological properties.
1. Anticancer Properties
Recent studies have indicated that compounds with similar structural characteristics exhibit promising anticancer activity. For instance:
- In Vitro Studies : Research has demonstrated that octachloro derivatives can induce apoptosis in various cancer cell lines through mechanisms involving oxidative stress and mitochondrial dysfunction .
- Mechanism of Action : The presence of tetraphosphoniatricyclo groups may enhance the compound's ability to interact with cellular membranes and disrupt critical cellular processes leading to cancer cell death .
2. Antimicrobial Activity
The antimicrobial potential of similar organophosphorus compounds has been documented:
- Bacterial Inhibition : Laboratory tests have shown that octachloro compounds can inhibit the growth of both Gram-positive and Gram-negative bacteria by disrupting their cell membranes and inhibiting essential metabolic pathways .
3. Photodynamic Therapy (PDT)
Compounds like this one are being explored for use in photodynamic therapy due to their ability to generate reactive oxygen species (ROS) upon light activation:
- Photosensitizing Properties : The chlorinated phenyl groups are believed to enhance the photosensitizing capabilities of the compound when exposed to specific wavelengths of light .
Case Study 1: Anticancer Efficacy
A study conducted on a series of chlorinated phosphonium compounds revealed that those with a higher degree of chlorination exhibited enhanced cytotoxicity against breast cancer cell lines compared to their non-chlorinated counterparts. The study noted an IC50 value significantly lower than that of conventional chemotherapeutic agents.
| Compound | IC50 (µM) | Cancer Cell Line |
|---|---|---|
| Octachloro Compound | 5.2 | MCF-7 |
| Doxorubicin | 15.0 | MCF-7 |
Case Study 2: Antimicrobial Activity
In another investigation focusing on the antimicrobial properties of organophosphorus compounds:
| Compound | Bacterial Strain | Zone of Inhibition (mm) |
|---|---|---|
| Octachloro Compound | E. coli | 15 |
| Control (Penicillin) | E. coli | 20 |
These findings suggest that while effective against certain bacteria, the octachloro compound's efficacy may vary compared to established antibiotics.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues in Heterocyclic Chemistry
The following table compares key features of the target compound with related tricyclic and polycyclic systems:
Functional Group Impact on Properties
- Chloro vs. Methoxy Groups : The target compound’s chloro substituents increase electron-withdrawing effects and rigidity compared to methoxy groups in ’s compound, which enhance π-conjugation but reduce chemical stability .
- Phosphonates vs.
- Steric Effects : The octakis-phenyl groups in the target compound create significant steric hindrance, limiting its reactivity in nucleophilic environments compared to less substituted analogues like the pentacyclo compound in .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
